Cas no 1247724-80-6 (4-bromo-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine
• CAS No: 1247724-80-6
• MF: C₇H₁₂BrN₃O₂S
• MW: 282.158079147339
• CID: 5855157
• PubChem ID: 61177343
• Update Time: 2025-06-26

4-bromo-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine
• EN300-1107563
• AKOS010424386
• 4-bromo-1-[2-(ethanesulfonyl)ethyl]-1H-pyrazol-3-amine
• 1247724-80-6

• Inchi： 1S/C7H12BrN3O2S/c1-2-14(12,13)4-3-11-5-6(8)7(9)10-11/h5H,2-4H2,1H3,(H2,9,10)
• InChI Key： ANAMVRBBXPWUJF-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCS(CC)(=O)=O

Computed Properties

• Exact Mass: 280.98336g/mol
• Monoisotopic Mass: 280.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-bromo-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine

Introduction to CAS No. 1247724-80-6: 4-Bromo-1-(2-Ethanesulfonyl)ethyl-1H-Pyrazol-3-Amine

The compound with CAS No. 1247724-80-6, known as 4-bromo-1-(2-(ethanesulfonyl)ethyl)-1H-pyrazol-3-amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

Pyrazole derivatives have been extensively explored in recent years for their role in drug discovery, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antiviral compounds. The presence of the bromo group in this compound adds to its reactivity and makes it a valuable intermediate in organic synthesis. Additionally, the ethanesulfonyl moiety introduces a sulfonamide functionality, which is known for its ability to enhance bioavailability and stability in biological systems.

Recent studies have highlighted the potential of 4-bromo-1-(2-(ethanesulfonyl)ethyl)-1H-pyrazol-3-amine as a precursor for synthesizing bioactive molecules. For instance, researchers have utilized this compound to develop novel pyrazole-based inhibitors targeting specific enzymes involved in cancer progression and neurodegenerative diseases. The sulfonamide group has been shown to play a critical role in modulating the pharmacokinetic properties of these inhibitors, making them more effective in vivo.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The introduction of the bromo group is often achieved through electrophilic bromination, while the ethanesulfonyl group is introduced via a coupling reaction with an appropriate sulfonyl chloride. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, 4-bromo-1-(2-(ethanesulfonyl)ethyl)-1H-pyrazol-3-amine is a crystalline solid with a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in various organic transformations. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods, which is a desirable trait for potential therapeutic agents.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of sulfonamide-containing pyrazole derivatives with enhanced bioactivity. For example, recent research has demonstrated that analogs derived from this compound exhibit potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. The incorporation of the ethanesulfonyl group has been shown to significantly improve the binding affinity of these analogs to their target enzymes, leading to improved therapeutic outcomes.

Furthermore, the compound's structure lends itself well to further functionalization, allowing chemists to explore a wide range of substituents that could enhance its biological activity or expand its application scope. For instance, substitution at the pyrazole ring or modification of the ethanesulfonyl group could lead to new classes of compounds with novel pharmacological properties.

In conclusion, CAS No. 1247724-80-6 represents a valuable building block in organic synthesis with significant potential in drug discovery and materials science. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development.